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Compound of Interest

Compound Name: N-Fmoc-L-threonine obo ester

CAS No.: 148150-71-4

Cat. No.: B136632

Get Quote

Executive Summary & Immediate Action
Status: Hazardous Chemical Waste (Strictly Non-Sewerable) Primary Disposal Method: High-

Temperature Incineration via Licensed Contractor Chemical Class: Protected Amino Acid /

Ortho Ester Derivative

N-Fmoc-L-threonine OBO ester refers to the 4-methyl-2,6,7-trioxabicyclo[2.2.2]octyl (OBO)

ester derivative of Fmoc-threonine. Unlike standard active esters (e.g., OBt, OSu), the OBO

group is a protecting group designed to be stable against strong bases and nucleophiles but is

acid-labile [1].

Critical Warning: Do not attempt to neutralize this compound using standard base treatments

(e.g., piperidine) intended for Fmoc removal. The OBO ester moiety will remain intact, and the

resulting free amine may undergo unwanted cyclization or polymerization. Incineration is the

only validated disposal route.
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Before handling waste, you must understand the specific stability profile of the OBO ester to

prevent accidental mobilization of the toxin.

Chemical Profile
Feature Description

Compound Name
N-Fmoc-L-threonine 4-methyl-2,6,7-

trioxabicyclo[2.2.2]octyl ester

Functional Groups

Fmoc: Base-labile carbamate (Aquatic

Toxin).OBO Ester: Acid-labile ortho ester

(Bicyclic ether).[1]

Stability

High Base Stability: Resistant to

saponification.Acid Sensitivity: Hydrolyzes in

TFA/DCM [2].

Physical State Typically a white to off-white crystalline solid.

Hazard Matrix (GHS Classification)
While specific toxicological data for the OBO derivative is limited, it must be handled according

to the hazard profile of the parent Fmoc-amino acid class:

H413: May cause long-lasting harmful effects to aquatic life (Fmoc moiety) [3].[2]

H317: May cause an allergic skin reaction (Sensitizer).

H315/H319: Causes skin and serious eye irritation.

Waste Segregation & Disposal Workflow
This protocol ensures compliance with EPA (RCRA) and local EHS regulations for "P-listed" or

characteristic hazardous wastes.

Decision Logic: Solid vs. Liquid Waste
The OBO ester is typically a solid. However, if it is dissolved in solvent (e.g., during HPLC

purification or synthesis), the solvent dictates the waste stream.
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Figure 1: Decision tree for segregating N-Fmoc-L-threonine OBO ester waste. Correct

segregation prevents costly cross-contamination of waste streams.

Step-by-Step Disposal Procedure
Scenario A: Solid Waste (Pure Compound or Scavenged Resin)

Containment: Place the solid material into a screw-cap wide-mouth jar or a high-density

polyethylene (HDPE) bag.

Secondary Containment: If bagging, double-bag the material to prevent puncture.

Labeling: Affix a hazardous waste tag.

Chemical Name: N-Fmoc-L-Threonine OBO Ester.[2]

Constituents: 100% Organic Solid.

Hazards: Irritant, Aquatic Toxin.

Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitric acid)

and strong acids (which can hydrolyze the OBO group exothermically).

Scenario B: Liquid Waste (Reaction Mixtures/HPLC Eluents)
Solvent Identification: Determine if the carrier solvent is halogenated (DCM) or non-

halogenated (DMF, Methanol).

Transfer: Pour into the appropriate carboy (HDPE or Glass). Do not fill >90% capacity.
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Rinsing: Triple-rinse the original container with the compatible solvent and add rinsate to the

waste carboy.

Cap & Tag: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with

stable OBO esters, but standard practice).

Scientific Context: Why Incineration? (Deactivation
Logic)
As a scientist, you might ask: Can I chemically deactivate this on the bench?

Recommendation:No. Bench-top deactivation is unnecessary and potentially hazardous for this

specific compound.

Mechanism of Stability
The OBO (2,6,7-trioxabicyclo[2.2.2]octyl) group functions as a "masked" carboxylate.

Base Resistance: Unlike active esters (e.g., -OBt) which hydrolyze rapidly in high pH, the

OBO cage structure is sterically hindered and electronically stable against hydroxide attack

[4]. Treating it with bleach or base (standard decontamination) will not degrade the ester

core.

Acid Hydrolysis: The OBO group requires strong acid (TFA) and water to open the ring,

yielding the amino acid ester and a triol [5]. This process generates heat and requires volatile

acids, increasing the risk profile without reducing the waste volume.

Therefore, high-temperature incineration (>850°C) is the only method that guarantees complete

mineralization of the fluorinated (Fmoc) and bicyclic (OBO) components.

Emergency Procedures: Spillage
In the event of a benchtop spill of solid N-Fmoc-L-threonine OBO ester:

PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is

recommended if dust is visible.
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Dry Clean-up: Do not wet the powder (avoids creating a sticky slurry). Gently sweep the solid

into a dustpan or use a HEPA vacuum.

Surface Decontamination:

Wipe the surface with a paper towel soaked in Ethanol or Isopropanol (to solubilize the

organic ester).

Follow with a soap and water wash.[3][4][5][6]

Disposal of Debris: All paper towels, gloves, and sweepings must go into the Solid

Hazardous Waste bin, not the regular trash.

Variant Check: "OBO" vs. "OBt" vs. "OtBu"
Ensure you have identified the correct chemical, as "obo" is a common typo.

Abbreviation Chemical Name Reactivity Disposal Note

OBO Ortho Ester (Bicyclic)
Stable to Base / Acid

Labile
Follow this guide.

OBt Benzotriazole Ester
Explosive Risk (Dry) /

Reactive

DANGER: Wet with

water immediately. Do

not store dry OBt

esters long-term.

OtBu tert-Butyl Ester Stable / Acid Labile

Standard organic

waste (same as

OBO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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